Titanium48
Description
Titanium-48 is an isotope of Titanium. It has a mass number of 48, which means it has 48 nucleons (protons and neutrons combined). It has an atomic number of 22, indicating it has 22 protons. The remaining 26 are neutrons . It is a stable isotope with a nuclear binding energy of 418.7033114 MeV .
Synthesis Analysis
Titanium-48 can be formed through nuclear reactions, such as the decay of heavier elements or the fusion of lighter elements. For example, in a nuclear reactor or a particle accelerator, a lighter element like calcium-44 could absorb four neutrons to become titanium-48 .Molecular Structure Analysis
The molecular structure of Titanium-48 would be similar to that of Titanium, given that isotopes of an element differ only in the number of neutrons and not in the number of protons. Therefore, the electron configuration and chemical behavior of Titanium-48 would be similar to that of Titanium .Chemical Reactions Analysis
Titanium, including its isotope Titanium-48, is known for its excellent corrosion resistance and high heat transfer efficiency. It is used in various industrial processes and is a key player in important industrial processes . Titanium is also an attractive metal for catalytic transformations as it offers new approaches and alternative pathways/mechanisms that are complementary to late transition metal-based catalysis .Physical And Chemical Properties Analysis
Titanium-48 shares the physical and chemical properties of Titanium. It has a melting point of 1660 +/- 10°C, a boiling point of 3287°C, and a specific gravity of 4.54 . It is a lustrous white metal with low density, high strength, and high corrosion resistance .Mechanism of Action
properties
CAS RN |
14304-91-7 |
|---|---|
Product Name |
Titanium48 |
Molecular Formula |
C7H12O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]acetamide](/img/structure/B1174886.png)
![2-[(3,5-Difluorophenyl)amino]-2-oxoethyl thiocyanate](/img/structure/B1174902.png)